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Compound of Interest

Compound Name:
(2E)-3-(4-Methylphenyl)acryloyl

chloride

CAS No.: 13565-07-6

Cat. No.: B177324

Get Quote

Executive Summary
Compound: (E)-3-(p-Tolyl)acryloyl chloride CAS: 13565-07-6 Primary Hazard: Corrosive

(Category 1B), Water-Reactive (Violent Hydrolysis).

This guide provides a technical deep-dive into the safety profile, mechanistic toxicology, and

handling protocols for (E)-3-(p-Tolyl)acryloyl chloride. Intended for drug development

professionals, this document moves beyond standard Safety Data Sheet (SDS) listings to

explain the causality of hazards and the logic behind mitigation strategies.

Part 1: Chemical Identity & Strategic Utility
Chemical Profile
(E)-3-(p-Tolyl)acryloyl chloride is an acid chloride derivative of 4-methylcinnamic acid. It serves

as a high-reactivity electrophile in organic synthesis, primarily used to introduce the cinnamoyl

pharmacophore into target molecules.
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Property Data

IUPAC Name (E)-3-(4-methylphenyl)prop-2-enoyl chloride

Synonyms
4-Methylcinnamoyl chloride; (E)-3-(4-

Tolyl)acryloyl chloride

Molecular Formula C₁₀H₉ClO

Molecular Weight 180.63 g/mol

Physical State
Low-melting solid or semi-solid (dependent on

purity/temperature)

Storage
Inert atmosphere (Argon/Nitrogen), < 25°C,

Desiccated

Applications in Drug Discovery
This intermediate is critical in the synthesis of Ozagrel, a thromboxane A2 synthase inhibitor

used to treat ischemic stroke [1]. Additionally, it is employed in the development of Rho-

associated kinase (ROCK) inhibitors, where the cinnamamide moiety acts as a scaffold for

binding affinity [2].

Part 2: Hazard Profiling & Mechanistic Toxicology
The "Why" Behind the Hazard
Standard SDS documents classify this compound as Skin Corr. 1B and Eye Dam. 1. To handle

it safely, one must understand the chemical mechanism driving this toxicity.

The Acylation Mechanism: Upon contact with biological tissue (skin, mucous membranes,

eyes), the acyl chloride moiety undergoes rapid nucleophilic acyl substitution. The water in the

tissue or the amine groups in proteins act as nucleophiles, attacking the carbonyl carbon.

Immediate Tissue Damage: The compound covalently binds to cellular proteins (acylation),

disrupting cell function and causing necrosis.

Secondary Chemical Burn: The leaving group is a chloride ion, which immediately reacts

with local moisture to form Hydrochloric Acid (HCl). This results in a dual-mode chemical
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burn: organic alkylation combined with acid hydrolysis.

Reactivity Cascade Diagram
The following diagram illustrates the hydrolysis pathway that dictates the safety protocols.
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Caption: Figure 1. Hydrolysis mechanism. Contact with moisture generates exothermic heat

and corrosive HCl gas, necessitating anhydrous handling.

Part 3: Risk Mitigation & Engineering Controls
Engineering Controls

Primary Containment: All transfers must occur within a certified chemical fume hood. The

sash should be kept at the lowest working position to act as a physical barrier against

splashes.

Inert Atmosphere: Due to water reactivity, store and dispense under nitrogen or argon.

Moisture ingress will degrade the reagent into HCl gas, pressurizing the container and

creating an inhalation hazard upon opening.

Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves are often insufficient for prolonged contact with acid chlorides due to

permeation.
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PPE Category Recommendation Rationale

Hand Protection
Double Gloving: Nitrile (inner)

+ Laminate/Butyl (outer)

Acid chlorides can permeate

thin nitrile. Laminate films (e.g.,

Silver Shield) provide >4h

breakthrough time.

Eye Protection
Chemical Splash Goggles +

Face Shield

Safety glasses do not seal

against corrosive vapors or

splashes. A face shield

prevents facial scarring.

Respiratory
Fume Hood (Primary) or Full-

Face Respirator (Backup)

Inhalation of HCl byproducts

causes pulmonary edema. Use

ABEK filters if hood

unavailable (emergency only).

Body Defense Chemical Resistant Apron

Cotton lab coats can absorb

the chemical, keeping it

against the skin. An impervious

apron prevents this.

Part 4: Protocol: Safe Quenching & Disposal
Trustworthiness Check: Never add water directly to the neat acid chloride. The exothermic

reaction can boil the water instantly, causing an acidic eruption.

Quenching Workflow
This protocol utilizes a "Dilute-Neutralize-Destroy" logic to manage the exotherm [3].

Dilution: Dissolve the residual acid chloride in an inert, non-nucleophilic solvent (e.g.,

Dichloromethane or Toluene) to act as a heat sink.

Controlled Hydrolysis: Slowly add the diluted solution to a stirred mixture of ice and dilute

base (Sodium Bicarbonate or Sodium Hydroxide).

Verification: Check pH to ensure neutrality before disposal.
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Caption: Figure 2. Safe quenching workflow. Dilution prior to hydrolysis prevents thermal

runaway.

Step-by-Step Methodology
Preparation: Cool a 5% NaHCO₃ solution (or 1M NaOH) in an ice bath to 0°C.

Dilution: Dilute the reaction mixture or waste residue with DCM (1:10 ratio).

Addition: Using an addition funnel, drip the organic solution into the basic aqueous mixture.

Caution: Evolution of CO₂ gas will occur if using bicarbonate. Ensure adequate venting.

Monitoring: Monitor temperature; keep below 20°C.
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Disposal: Once addition is complete and bubbling ceases, separate layers. The aqueous

layer contains the neutralized acid salt; the organic layer contains the solvent. Dispose of as

Halogenated Organic Waste.

Part 5: Emergency Response
First Aid Specifics

Skin Contact: Immediate flushing is critical. Do not try to neutralize with base on the skin

(exothermic risk). Flush with water for 15 minutes.

Eye Contact: Irrigate immediately. Time to irrigation is the single biggest factor in preventing

blindness.

Inhalation: Move to fresh air. Symptoms of lung edema (fluid in lungs) may be delayed up to

48 hours. Medical observation is recommended even if the victim feels fine initially.

Spill Cleanup
Small Spills (<10 mL):

Evacuate immediate area.

Cover with dry lime, sand, or soda ash (do not use combustible materials like sawdust).

Scoop into a dry container and transport to the fume hood for quenching.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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